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Cat. No.: B15542583 Get Quote

Introduction

Dioxoisoindolin-O-PEG-OH (MW 2000) is a heterobifunctional linker commonly utilized in

bioconjugation, drug delivery, and nanotechnology. It is a key component in the synthesis of

Proteolysis Targeting Chimeras (PROTACs), where it serves as a flexible spacer connecting a

target protein-binding ligand to an E3 ligase-recruiting ligand.[1][2] The molecule consists of

three key components: a hydroxyl (-OH) group for covalent attachment, a polyethylene glycol

(PEG) spacer (MW 2000) that enhances solubility and optimizes spatial orientation, and a

dioxoisoindolin (phthalimide) group, which serves as a stable protecting group for a primary

amine.

This bifunctional nature allows for two distinct, sequential coupling strategies:

Coupling via the Hydroxyl (-OH) Terminus: The terminal hydroxyl group can be activated or

converted into a more reactive functional group (e.g., a carboxylic acid or an activated

carbonate) to facilitate conjugation with a target molecule.

Coupling via the Dioxoisoindolin (Phthalimide) Terminus: The phthalimide group can be

chemically removed (deprotected) to reveal a reactive primary amine, which can then be

coupled to a second molecule of interest.

These application notes provide detailed protocols for the covalent conjugation of molecules to

either end of the Dioxoisoindolin-O-PEG-OH linker.
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Experimental Protocols
Protocol 1: Coupling via the Hydroxyl (-OH) Terminus
This protocol involves a two-step process. First, the terminal hydroxyl group is converted to a

carboxylic acid. Second, the newly formed carboxylic acid is coupled to an amine-containing

molecule using standard carbodiimide chemistry.

Workflow for Coupling via the Hydroxyl Terminus
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Dioxoisoindolin-PEG-OH

Step 1: Carboxylation
(e.g., Succinic Anhydride, Pyridine)

Dioxoisoindolin-PEG-COOH

Step 2: Amide Coupling
(EDC/NHS + Amine-Molecule)

Final Conjugate:
Dioxoisoindolin-PEG-Molecule

 

Dioxoisoindolin-PEG-OH

Step 1: Deprotection
(Hydrazine Monohydrate)

H2N-PEG-OH

Step 2: Amide Coupling
(EDC/NHS + Carboxy-Molecule)

Final Conjugate:
Molecule-PEG-OH
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Starting Material

Pathway 1 Pathway 2

Dioxoisoindolin-PEG-OH

Activate -OH Terminus
(Protocol 1)

Deprotect Phthalimide
(Protocol 2)

Couple to
Amine-Molecule

Final Conjugate 1:
Dioxoisoindolin-PEG-Molecule A

Couple to
Carboxy-Molecule

Final Conjugate 2:
Molecule B-PEG-OH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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